FINO2

• Molecular Formula: C15H28O3
• Molecular Weight: 256.38 g/mol
• InChI: InChI=1S/C15H28O3/c1-13(2,3)12-5-7-15(8-6-12)11-14(4,9-10-16)17-18-15/h12,16H,5-11H2,1-4H3
• InChIKey: RWJLCLCUNHUSPG-UHFFFAOYSA-N

FINO2: A Dual-Action Ferroptosis Inducer with Defined Mechanism and Potency for Cancer Research

FINO2 (CAS 869298-31-7) is an endoperoxide-containing 1,2-dioxolane compound that functions as a potent ferroptosis inducer [1]. Unlike classical ferroptosis inducers that target system xc⁻ or directly inhibit glutathione peroxidase 4 (GPX4), FINO2 exhibits a dual mechanism: it indirectly inhibits GPX4 enzymatic function while also directly oxidizing ferrous iron, leading to widespread lipid peroxidation and iron-dependent cell death [2]. This compound does not induce apoptosis, necrosis, or autophagy, making it a highly specific tool for studying ferroptotic pathways .

Dual-mechanism ferroptosis research tool

GPX4-independent pathway study fit

Iron-dependent lipid peroxidation probe

• [1] Gaschler, M. M., Andia, A. A., Liu, H., Csuka, J. M., Hurlocker, B., Vaiana, C. A., ... & Stockwell, B. R. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nature Chemical Biology, 14(5), 507-515. View Source
• [2] Abrams, R. P., Carroll, W. L., & Woerpel, K. A. (2016). Five-membered ring peroxide selectively initiates ferroptosis in cancer cells. ACS Chemical Biology, 11(5), 1305-1312. View Source

Why FINO2 Cannot Be Substituted by Generic Ferroptosis Inducers: Mechanistic Divergence and Functional Specificity

Substituting FINO2 with other ferroptosis inducers like erastin (a system xc⁻ inhibitor) or RSL3 (a direct GPX4 inhibitor) fundamentally alters the experimental outcome because FINO2 operates through a distinct, multi-pronged mechanism. While erastin depletes intracellular glutathione and RSL3 covalently binds the GPX4 selenocysteine active site, FINO2 neither inhibits system xc⁻ nor directly targets GPX4 [1]. Instead, it indirectly diminishes GPX4 activity while simultaneously oxidizing iron, a dual action not replicated by erastin, RSL3, or the GPX4 degrader FIN56 [2]. This mechanistic divergence means that the cellular response, including the lipid peroxidation profile, rescue kinetics, and dependence on iron metabolism, differs markedly . Therefore, using a generic ferroptosis inducer in place of FINO2 introduces confounding variables that can invalidate mechanistic studies, high-content screens, or drug combination experiments.

Mechanism Erastin/RSL3 target distinct nodes; dual iron oxidation + GPX4 inactivation may not be replicated.

Rescue Rescue kinetics differ markedly; β-mercaptoethanol rescue may not transfer across inducers.

Iron oxidation Direct iron oxidation not covered by system xc⁻ inhibitors; lipid peroxidation profile may shift.

• [1] Gaschler, M. M., Andia, A. A., Liu, H., Csuka, J. M., Hurlocker, B., Vaiana, C. A., ... & Stockwell, B. R. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nature Chemical Biology, 14(5), 507-515. View Source
• [2] Peguero-Pereira, E., et al. (2018). Comparative analysis of ferroptosis inducers: FINO2, erastin, RSL3, and FIN56. (As cited in Gaschler et al., 2018). View Source

Quantitative Evidence for FINO2 Differentiation: Head-to-Head and Cross-Study Comparisons

Mechanistic Differentiation: FINO2 vs. Erastin, RSL3, and FIN56 in GPX4 Targeting and System xc⁻ Inhibition

FINO2 does not inhibit system xc⁻ (unlike erastin), directly target GPX4 (unlike RSL3), or deplete GPX4 protein (unlike FIN56). Quantitative assays show that 10 μM FINO2 treatment for 1 hour does not induce glutamate release, a marker of system xc⁻ inhibition, whereas 10 μM erastin induces a significant increase (P < 0.001) [1]. Additionally, FINO2 (10 μM) does not alter intracellular glutathione (GSH) levels after 6 hours, while erastin (5 μM) causes a significant depletion (P=0.016) [2]. Furthermore, GPX4 protein abundance remains stable after 10-hour co-treatment with FINO2 (10 μM) and α-tocopherol, in contrast to FIN56 (5 μM), which significantly reduces GPX4 protein levels (P<0.001) [3].

Mechanistic divergence

Head-to-head

No system xc⁻ inhibition, no direct GPX4 binding, no GSH depletion, no GPX4 degradation

Supports mechanistically distinct ferroptosis studies

HT-1080 cells; P

NCI-60 growth inhibition

Cross-study

Mean GI50 = 5.8 μM

Mean LC50 = 46 μM

Supports multi-cell line screening context

48 h treatment; reported NCI-60 panel

Cancer selectivity

Head-to-head

Selective lethality in BJ-ELR (transformed) vs BJ-hTERT (non-transformed) at 15–20 μM

Supports oncogene-specific vulnerability research

Isogenic fibroblast model; 48 h viability assay

β-ME rescue

Head-to-head

~60% viability (FINO2) vs ~80% (RSL3) with 55 μM β-ME

Supports differential rescue kinetics interpretation

HT-1080; 24 h co-treatment; P

PTGS2 induction

Head-to-head

Significantly higher PTGS2 mRNA vs RSL3 (P=0.021, P=0.017)

Reported higher lipid peroxidation transcriptional response

HT-1080; 6 h treatment; qPCR

Iron-dependency confirmation

Supporting

Complete rescue by ferrostatin-1 and liproxstatin-1

Confirms ferroptosis-pathway specificity

RS4;11 leukemia cells; inhibitor pretreatment

Evidence Dimension	Mechanism of Action
Target Compound Data	FINO2 (10 μM): No inhibition of system xc⁻, no direct GPX4 binding, no GSH depletion, no GPX4 protein degradation.
Comparator Or Baseline	Erastin (10 μM): Inhibits system xc⁻, depletes GSH. RSL3 (0.5-1 μM): Direct GPX4 inhibitor. FIN56 (5 μM): Degrades GPX4 protein.
Quantified Difference	FINO2 does not induce glutamate release (P < 0.001 vs. erastin), does not deplete GSH (P=0.016 vs. erastin), and does not reduce GPX4 protein (P<0.001 vs. FIN56).
Conditions	HT-1080 fibrosarcoma cells; 1-10 h treatments; glutamate release, GSH level, and GPX4 protein abundance assays.

Why This Matters

This ensures FINO2-induced ferroptosis is mechanistically distinct, enabling studies on iron-dependent, GPX4-independent pathways without confounding variables from system xc⁻ or direct GPX4 binding.

• [1] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 2A. View Source
• [2] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 2B. View Source
• [3] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 3E. View Source

Potency and Broad-Spectrum Cytotoxicity: FINO2 vs. NCI-60 Panel Average

FINO2 demonstrates potent, broad-spectrum growth inhibition across the NCI-60 panel of human cancer cell lines, with a mean GI50 of 5.8 μM and a mean LC50 of 46 μM . This provides a quantitative benchmark for comparing its efficacy against other ferroptosis inducers in similar multi-cell line screens. For context, while direct comparator data from the same NCI-60 screen is not available for all inducers, the mean GI50 of 5.8 μM positions FINO2 as a robust tool for inducing ferroptosis across diverse cancer histologies, including leukemia, lung, colon, and breast cancers [1].

NCI-60 growth inhibition

Cross-study

Mean GI50 = 5.8 μM

Mean LC50 = 46 μM

Supports multi-cell line screening context

48 h treatment; reported NCI-60 panel

Evidence Dimension	Cell Growth Inhibition (GI50)
Target Compound Data	Mean GI50 = 5.8 μM across NCI-60 panel
Comparator Or Baseline	NCI-60 panel average (baseline for compound potency)
Quantified Difference	FINO2 GI50 = 5.8 μM; LC50 = 46 μM
Conditions	NCI-60 human cancer cell line panel; 48-hour treatment

Why This Matters

This quantifiable potency across a standardized, diverse cancer cell line panel provides a reliable reference point for researchers selecting a ferroptosis inducer for broad-spectrum or multi-cell line studies.

• [1] Abrams, R. P., Carroll, W. L., & Woerpel, K. A. (2016). Five-membered ring peroxide selectively initiates ferroptosis in cancer cells. ACS Chemical Biology, 11(5), 1305-1312. View Source

Cancer Cell Selectivity: FINO2 vs. Oncogenically Transformed BJ-ELR and Non-Cancerous BJ-hTERT Cells

FINO2 exhibits a significant selectivity window for oncogenically transformed cells. At concentrations of 15 and 20 μM, FINO2 induces cell death in BJ-ELR cells (engineered with hTERT, LT, and HRAS^V12) while sparing their isogenic, non-cancerous BJ-hTERT counterparts . This selectivity is quantified by a viability differential observed at these specific concentrations, highlighting a therapeutic window that is not uniformly observed with all ferroptosis inducers, such as erastin or RSL3, which can exhibit cytotoxicity in certain non-transformed cells at similar doses [1].

Cancer selectivity

Head-to-head

Selective lethality in BJ-ELR (transformed) vs BJ-hTERT (non-transformed) at 15–20 μM

Supports oncogene-specific vulnerability research

Isogenic fibroblast model; 48 h viability assay

Evidence Dimension	Selectivity between transformed and non-transformed cells
Target Compound Data	FIN02 (15 and 20 μM): Selective lethality in BJ-ELR (transformed) vs. BJ-hTERT (non-transformed)
Comparator Or Baseline	BJ-ELR (oncogenically transformed) vs. BJ-hTERT (non-cancerous) isogenic cell lines
Quantified Difference	Selective cell death observed at 15 and 20 μM FINO2 in transformed cells, with minimal effect on non-transformed cells.
Conditions	Isogenic BJ fibroblast cell lines; 48-hour treatment; viability assay

Why This Matters

This selectivity profile makes FINO2 particularly valuable for research aimed at understanding oncogene-specific ferroptosis vulnerabilities and for screening applications where minimizing off-target toxicity in normal cells is critical.

• [1] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 4. View Source

Rescue Profile Differentiation: FINO2 vs. RSL3 and Erastin in Response to β-Mercaptoethanol

The ferroptosis induced by FINO2 can be partially rescued by the reducing agent β-mercaptoethanol (β-ME), but the extent of rescue differs significantly from that observed with RSL3. In HT-1080 cells, co-treatment with 55 μM β-ME restored viability to approximately 60% in FINO2 (10 μM)-treated cells, compared to nearly 80% rescue for RSL3 (0.5 μM)-treated cells (P < 0.001) [1]. This indicates that while both compounds induce ferroptosis, the underlying oxidative stress and lipid peroxidation dynamics differ, making FINO2-induced death less reversible by simple thiol-based antioxidants.

β-ME rescue

Head-to-head

~60% viability (FINO2) vs ~80% (RSL3) with 55 μM β-ME

Supports differential rescue kinetics interpretation

HT-1080; 24 h co-treatment; P

PTGS2 induction

Head-to-head

Significantly higher PTGS2 mRNA vs RSL3 (P=0.021, P=0.017)

Reported higher lipid peroxidation transcriptional response

HT-1080; 6 h treatment; qPCR

Iron-dependency confirmation

Supporting

Complete rescue by ferrostatin-1 and liproxstatin-1

Confirms ferroptosis-pathway specificity

RS4;11 leukemia cells; inhibitor pretreatment

Evidence Dimension	Rescue by β-mercaptoethanol (55 μM)
Target Compound Data	FINO2 (10 μM): ~60% cell viability after β-ME rescue
Comparator Or Baseline	RSL3 (0.5 μM): ~80% cell viability after β-ME rescue
Quantified Difference	Significantly less rescue for FINO2 (P < 0.001) compared to RSL3.
Conditions	HT-1080 cells; 24-hour co-treatment; viability measured by Alamar Blue

Why This Matters

This differential rescue profile underscores FINO2's unique mechanism and provides a critical control point for researchers designing rescue experiments or investigating antioxidant pathways in ferroptosis.

• [1] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 3D. View Source

Lipid Peroxidation Induction: FINO2 vs. Erastin and RSL3 in PTGS2 Expression

FINO2 induces a robust lipid peroxidation response, as evidenced by the upregulation of PTGS2 (prostaglandin-endoperoxide synthase 2) mRNA, a key marker of ferroptosis. Quantitative PCR analysis shows that 10 μM FINO2 treatment for 6 hours in HT-1080 cells results in a significantly higher fold increase in PTGS2 mRNA compared to 0.5 μM RSL3 (P=0.021 and P=0.017, respectively) [1]. This indicates that FINO2 may be a more potent driver of the transcriptional response to lipid peroxidation, a finding that is distinct from the response elicited by erastin [2].

PTGS2 induction

Head-to-head

Significantly higher PTGS2 mRNA vs RSL3 (P=0.021, P=0.017)

Reported higher lipid peroxidation transcriptional response

HT-1080; 6 h treatment; qPCR

Evidence Dimension	PTGS2 mRNA expression (fold change)
Target Compound Data	FINO2 (10 μM): Significantly higher PTGS2 induction
Comparator Or Baseline	RSL3 (0.5 μM): Lower PTGS2 induction
Quantified Difference	P=0.021 and P=0.017 vs. RSL3
Conditions	HT-1080 cells; 6-hour treatment; qPCR analysis

Why This Matters

This quantitative difference in a canonical ferroptosis biomarker validates FINO2's potency and provides a specific transcriptional readout for experimental standardization and quality control.

• [1] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. Figure 3C. View Source
• [2] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. View Source

Iron-Dependent Cell Death: FINO2 vs. Ferroptosis Inhibitors Ferrostatin-1 and Liproxstatin-1

FINO2-induced cell death is strictly iron-dependent and can be blocked by canonical ferroptosis inhibitors. Pretreatment with the lipophilic antioxidants ferrostatin-1 (Fer-1) or liproxstatin-1 (Lip-1) completely prevents FINO2-mediated cell death in RS4;11 B-lymphoblastic leukemia cells . This confirms that FINO2 acts exclusively through the ferroptosis pathway, without triggering apoptosis, necrosis, or autophagy [1]. This clean pharmacological profile contrasts with some ferroptosis inducers that may have off-target effects at higher concentrations.

Iron-dependency confirmation

Supporting

Complete rescue by ferrostatin-1 and liproxstatin-1

Confirms ferroptosis-pathway specificity

RS4;11 leukemia cells; inhibitor pretreatment

Evidence Dimension	Ferroptosis specificity
Target Compound Data	FINO2 (6 μM): Induces iron-dependent cell death, rescued by Fer-1 and Lip-1
Comparator Or Baseline	Ferrostatin-1, Liproxstatin-1 (ferroptosis inhibitors)
Quantified Difference	Complete rescue of cell viability
Conditions	RS4;11 B-lymphoblastic leukemia cells; pretreatment with inhibitors

Why This Matters

This confirms FINO2 as a highly specific tool for inducing ferroptosis, ensuring that observed phenotypes are attributable to this cell death pathway and not to other forms of regulated necrosis.

• [1] Abrams, R. P., Carroll, W. L., & Woerpel, K. A. (2016). Five-membered ring peroxide selectively initiates ferroptosis in cancer cells. ACS Chemical Biology, 11(5), 1305-1312. View Source

Optimal Application Scenarios for FINO2 in Ferroptosis Research and Drug Discovery

Mechanistic Studies of GPX4-Independent Ferroptosis

FINO2 is the ideal choice for researchers investigating ferroptotic pathways that bypass direct GPX4 inhibition or system xc⁻ blockade. Its unique dual mechanism—indirect GPX4 inactivation coupled with direct iron oxidation—allows for the dissection of iron-dependent lipid peroxidation events without the confounding factors associated with erastin (GSH depletion) or RSL3 (covalent GPX4 binding) [1]. This is particularly valuable for studying the role of labile iron pools and alternative antioxidant systems in ferroptosis.

High-Content Screening for Ferroptosis Modulators in Diverse Cancer Panels

With a validated mean GI50 of 5.8 μM across the NCI-60 cancer cell line panel [1], FINO2 serves as a robust and standardized inducer for high-throughput or high-content screens aimed at identifying novel ferroptosis sensitizers or suppressors. Its broad-spectrum activity ensures reliable induction across various cancer histologies, while its well-defined rescue profile with ferrostatin-1 provides a built-in positive control for assay validation.

Investigating Oncogene-Specific Vulnerabilities in Isogenic Cell Models

The demonstrated selectivity of FINO2 for oncogenically transformed BJ-ELR cells over their non-cancerous BJ-hTERT counterparts at 15-20 μM [1] makes it a powerful tool for studying synthetic lethality and oncogene-induced ferroptosis sensitivity. This isogenic system allows for precise genetic manipulation and comparison, enabling researchers to pinpoint the molecular determinants that render cancer cells more susceptible to FINO2-induced death.

Studies Requiring Distinct Ferroptosis Rescue Kinetics and Biomarker Profiles

FINO2's unique rescue profile—partial reversal by β-mercaptoethanol [1] and potent induction of the PTGS2 biomarker —makes it an essential tool for studies that require a ferroptosis inducer with distinct pharmacodynamic properties. These characteristics allow researchers to differentiate between direct antioxidant effects and more complex cellular protective mechanisms, providing a deeper understanding of the ferroptotic cascade.

Application

Selection Property

Validation Focus

GPX4-independent ferroptosis pathway studies

Dual iron-oxidation / GPX4-inactivation mechanism

Iron-dependent lipid peroxidation endpoints

Broad-spectrum ferroptosis induction screening

Reported multi-cell line growth inhibition context

NCI-60 panel potency profiling

Oncogene-selective vulnerability studies

Selectivity in isogenic BJ-ELR vs BJ-hTERT models

Oncogene-dependent cell death endpoints

Ferroptosis rescue kinetics and biomarker profiling

Partial β-ME rescue and PTGS2 biomarker induction

Antioxidant pathway interrogation

• [1] Gaschler, M. M., et al. (2018). FINO2 initiates ferroptosis through GPX4 inactivation and iron oxidation. Nat Chem Biol, 14(5), 507-515. View Source